Cas no 517920-79-5 (2,4-DIFLUOROPHENYLZINC BROMIDE)

2,4-DIFLUOROPHENYLZINC BROMIDE structure
517920-79-5 structure
Product Name:2,4-DIFLUOROPHENYLZINC BROMIDE
CAS No:517920-79-5
MF:C6H3BrF2Zn
MW:258.397824525833
MDL:MFCD02260152
CID:892698
PubChem ID:2778388
Update Time:2025-04-19

2,4-DIFLUOROPHENYLZINC BROMIDE Chemical and Physical Properties

Names and Identifiers

    • 2,4-DIFLUOROPHENYLZINC BROMIDE
    • 2,4-DIFLUOROPHENYLZINC BROMIDE 0.5 M IN TETRAHYDROFURAN
    • bromozinc(1+),1,3-difluorobenzene-6-ide
    • 2,4,6-TRIMETHYL-5-PYRIMIDINOL
    • 2,4-Difluorophenylzinc bromide 0.5M solution in THF
    • 2,4-Difluorophenylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
    • PC5385
    • bromozinc(1+);1,3-difluorobenzene-6-ide
    • bromo(2,4-difluorophenyl)zinc
    • MFCD02260152
    • 2,4-Difluorophenylzinc bromide, 0.5M in THF
    • 517920-79-5
    • AKOS016017939
    • 2,4-Difluorophenylzinc bromide, 0.50 M in THF
    • MDL: MFCD02260152
    • Inchi: 1S/C6H3F2.BrH.Zn/c7-5-2-1-3-6(8)4-5;;/h1-2,4H;1H;/q-1;;+2/p-1
    • InChI Key: ACVYIAKLGGCVDQ-UHFFFAOYSA-M
    • SMILES: Br[Zn+].FC1C=C(C=C[C-]=1)F

Computed Properties

  • Exact Mass: 255.86800
  • Monoisotopic Mass: 255.86776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.60810

2,4-DIFLUOROPHENYLZINC BROMIDE Security Information

  • Hazardous Material Identification: F

2,4-DIFLUOROPHENYLZINC BROMIDE Pricemore >>

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